Cas no 2770555-71-8 (1-Fluorocyclopropane-1-sulfonyl fluoride)

• Product Name: 1-Fluorocyclopropane-1-sulfonyl fluoride
• CAS No: 2770555-71-8
• MF: C₃H₄F₂O₂S
• MW: 142.124466896057
• CID: 5560800
• PubChem ID: 165996720
• Update Time: 2025-05-20

1-Fluorocyclopropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2770555-71-8
• EN300-37357214
• 1-fluorocyclopropane-1-sulfonyl fluoride
• 1-Fluorocyclopropane-1-sulfonyl fluoride

• Inchi： 1S/C3H4F2O2S/c4-3(1-2-3)8(5,6)7/h1-2H2
• InChI Key： REPYCDFOUYQJJX-UHFFFAOYSA-N
• SMILES： S(C1(CC1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 141.99000686g/mol
• Monoisotopic Mass: 141.99000686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Fluorocyclopropane-1-sulfonyl fluoride

Recent Advances in the Application of 1-Fluorocyclopropane-1-sulfonyl fluoride (CAS: 2770555-71-8) in Chemical Biology and Drug Discovery

1-Fluorocyclopropane-1-sulfonyl fluoride (CAS: 2770555-71-8) has emerged as a versatile and highly reactive chemical probe in the field of chemical biology and drug discovery. This compound, characterized by its unique fluorinated cyclopropane ring and sulfonyl fluoride moiety, has garnered significant attention due to its ability to selectively modify proteins and other biomolecules. Recent studies have highlighted its potential in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted covalent drug development. The compound's reactivity with nucleophilic amino acids, such as lysine, tyrosine, and cysteine, makes it a valuable tool for studying protein function and interactions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1-Fluorocyclopropane-1-sulfonyl fluoride as a covalent warhead in the design of irreversible kinase inhibitors. The study revealed that the compound's sulfonyl fluoride group exhibits exceptional electrophilicity, enabling it to form stable covalent bonds with conserved lysine residues in the ATP-binding pocket of kinases. This finding opens new avenues for the development of highly selective and potent kinase inhibitors, particularly for challenging targets that have proven resistant to traditional reversible inhibitors.

Another notable application of 1-Fluorocyclopropane-1-sulfonyl fluoride is in the field of chemoproteomics. A recent Nature Chemical Biology paper detailed its use in activity-based protein profiling to map the reactivity of nucleophilic amino acids across the human proteome. The study identified several previously unknown reactive hotspots on disease-relevant proteins, providing valuable insights into potential drug targets. The compound's ability to penetrate cells and label intracellular proteins makes it particularly useful for studying intracellular targets in live cells, a significant advantage over traditional in vitro methods.

The synthetic accessibility of 1-Fluorocyclopropane-1-sulfonyl fluoride has also been improved through recent methodological advances. A 2023 publication in Organic Letters described an efficient, scalable synthesis route that addresses previous challenges in the preparation of this compound. The new method utilizes readily available starting materials and mild reaction conditions, making the compound more accessible for research and development purposes. This advancement is expected to accelerate its adoption in both academic and industrial settings.

Looking forward, 1-Fluorocyclopropane-1-sulfonyl fluoride shows promise in addressing several current challenges in drug discovery. Its unique reactivity profile may enable the targeting of "undruggable" proteins that lack traditional binding pockets. Furthermore, its application in PROTAC (proteolysis targeting chimera) design is being explored, where its covalent binding capability could enhance the efficiency of targeted protein degradation. As research continues to uncover the full potential of this compound, it is poised to become an increasingly important tool in chemical biology and medicinal chemistry.